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Compound of Interest

Compound Name: Pyrromethene 597

Cat. No.: B15622544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information
Pyrromethene 597, identified by the CAS number 137829-79-9, is a fluorescent dye belonging

to the BODIPY (boron-dipyrromethene) class.[1][2] Its rigid molecular structure contributes to

its high fluorescence quantum yield and photostability, making it a valuable tool in various

scientific applications, particularly as a laser dye and a fluorescent probe.[1][3]

Chemical and Physical Properties
The fundamental properties of Pyrromethene 597 are summarized in the table below. This

data is essential for its proper handling, storage, and use in experimental setups.
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Property Value Reference

CAS Number 137829-79-9 [4][5]

Molecular Formula C₂₂H₃₃BF₂N₂ [4][5][6]

Molecular Weight 374.32 g/mol [4][5][6]

Appearance Orange to red powder/solid [7]

Melting Point 256-261 °C [8]

Synonyms

1,3,5,7,8-pentamethyl-2,6-di-

tert-butylpyrromethene - BF2

complex, PM 597

[2][4]

Solubility and Handling
Pyrromethene 597 is soluble in a variety of organic solvents. Notably, ethanol is a commonly

used solvent, offering good solubility and photostability.[9] It has also been studied in binary

mixtures, such as with ionic liquids and water, to create more environmentally friendly solvent

systems.[10][11] For laboratory use, it is crucial to handle the compound in a well-ventilated

area, avoiding dust formation.[4] Personal protective equipment, including gloves and eye

protection, is recommended.[4][8]

Spectroscopic Properties
The photophysical characteristics of Pyrromethene 597 are central to its applications. These

properties can be influenced by the solvent environment.[3]
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Parameter Value (in Ethanol) Reference

Maximum Absorption

Wavelength (λₐ)
~522 nm [10]

Maximum Emission

Wavelength (λₑ)
~580 nm [9]

Fluorescence Quantum Yield

(Φf)
0.43 (in ethyl acetate) [6]

Fluorescence Lifetime (τf) 3.6 ns [10]

Note: Spectroscopic properties can vary depending on the solvent and concentration.

Experimental Protocols
While specific, detailed experimental protocols are proprietary to individual research labs and

applications, a general methodology for preparing and analyzing Pyrromethene 597 using UV-

Vis absorption and fluorescence spectroscopy can be outlined based on common laboratory

practices described in the literature.[3]

Preparation of a Pyrromethene 597 Solution for
Spectroscopic Analysis
Objective: To prepare a dilute solution of Pyrromethene 597 in a suitable solvent for

spectroscopic measurements.

Materials:

Pyrromethene 597 (laser grade)

Spectroscopic grade solvent (e.g., ethanol, acetone)

Volumetric flasks

Micropipettes

Vortex mixer or sonicator
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Cuvettes for spectroscopy

Procedure:

Stock Solution Preparation:

Accurately weigh a small amount of Pyrromethene 597 powder.

Dissolve the powder in a known volume of the chosen solvent (e.g., acetone) in a

volumetric flask to create a concentrated stock solution.

Use a vortex mixer or sonicator to ensure complete dissolution.

Working Solution Preparation:

Calculate the volume of the stock solution required to achieve the desired final

concentration for the working solution (typically in the micromolar range for fluorescence

measurements).

Transfer the calculated volume of the stock solution into a new volumetric flask.

If the final solvent is different from the stock solution solvent, the initial solvent can be

removed by vacuum evaporation.[3]

Add the final spectroscopic grade solvent to the volumetric flask up to the mark.

Mix thoroughly to ensure a homogeneous solution.

Spectroscopic Measurement:

Transfer the working solution to a clean, appropriate cuvette.

Record the absorption spectrum using a UV-Vis spectrophotometer.

Record the fluorescence emission spectrum using a spectrofluorometer, exciting at a

wavelength close to the absorption maximum.

Applications in Research and Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15622544?utm_src=pdf-body
https://www.researchgate.net/publication/231637901_Photophysical_Properties_of_the_Pyrromethene_597_Dye_Solvent_Effect
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyrromethene 597's primary application lies in its use as a gain medium in dye lasers due to

its high efficiency.[9] Its robust photophysical properties also make it suitable for:

Fluorescent Probes: It can be used as a thermal probe.[1]

Two-Color Laser-Induced Fluorescence (LIF): This technique can be applied for thermometry

in various coolants.[12]

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the photophysical characterization of

Pyrromethene 597.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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